Cas no 1212135-18-6 (octahydrocyclopenta[c]pyrrol-4-ol hydrochloride)

• Product Name: octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
• CAS No: 1212135-18-6
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 1011146
• PubChem ID: 42614600
• Update Time: 2025-06-25

octahydrocyclopenta[c]pyrrol-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Octahydro-cyclopenta[C]pyrrol-4-ol HCl
• octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
• F14273
• CS-0338687
• Octahydrocyclopenta[c]pyrrol-4-olhydrochloride
• SB20991
• AKOS027337753
• F2167-7651
• rel-(3aR,4R,6aS)-Octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
• SY100045
• MFCD28892967
• 1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-4-ol;hydrochloride
• 1212135-18-6

• Inchi： 1S/C7H13NO.ClH/c9-7-2-1-5-3-8-4-6(5)7;/h5-9H,1-4H2;1H
• InChI Key： ZWFNCJOAGYAXQO-UHFFFAOYSA-N
• SMILES： Cl.OC1CCC2CNCC21

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on octahydrocyclopenta[c]pyrrol-4-ol hydrochloride

Octahydrocyclopenta[c]pyrrol-4-ol Hydrochloride (CAS No. 1212135-18-6): A Comprehensive Overview

Octahydrocyclopenta[c]pyrrol-4-ol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1212135-18-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a complex bicyclic structure that has garnered attention due to its potential biological activities and mechanistic insights. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The molecular framework of octahydrocyclopenta[c]pyrrol-4-ol hydrochloride consists of a cyclopentane ring fused with a pyrrole moiety, with an additional hydroxyl group at the 4-position. This structural motif is reminiscent of several naturally occurring alkaloids and synthetic intermediates, which have been extensively studied for their pharmacological properties. The presence of the hydroxyl group and the overall three-dimensional conformation of the molecule contribute to its unique chemical and biological profile.

In recent years, there has been growing interest in developing novel therapeutic agents based on structural scaffolds that mimic natural products. Octahydrocyclopenta[c]pyrrol-4-ol hydrochloride fits into this category, as its bicyclic core can be modified to explore various pharmacophores. Researchers have been particularly intrigued by its potential as a precursor for designing molecules with enhanced binding affinity to biological targets. The compound’s ability to interact with enzymes and receptors has made it a focus of attention in the quest for new treatments for neurological disorders, cardiovascular diseases, and other conditions.

One of the most compelling aspects of octahydrocyclopenta[c]pyrrol-4-ol hydrochloride is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules through functional group transformations. For instance, the hydroxyl group can be easily modified into esters, ethers, or amides, while the nitrogen atom in the pyrrole ring can be further functionalized to introduce additional pharmacological moieties. These modifications have allowed chemists to generate libraries of derivatives with tailored properties, facilitating high-throughput screening and lead optimization.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of octahydrocyclopenta[c]pyrrol-4-ol hydrochloride. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict potential drug-like properties. These simulations have revealed that the compound can adopt multiple conformations, which may influence its efficacy and selectivity. By leveraging these computational tools, scientists can design more effective analogs with improved pharmacokinetic profiles.

The pharmacological evaluation of octahydrocyclopenta[c]pyrrol-4-ol hydrochloride has been ongoing in several academic and industrial laboratories. Preliminary studies suggest that this compound exhibits promising activities against certain enzymes and receptors involved in disease pathways. For example, research indicates that it may interact with serotonin receptors, potentially making it useful in treating conditions related to neurotransmitter dysregulation. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its effects on other biological systems.

The synthesis of octahydrocyclopenta[c]pyrrol-4-ol hydrochloride presents both challenges and opportunities for synthetic chemists. While there are established routes to produce this compound, optimizing yield and purity remains an area of active research. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic approaches. These developments not only enhance the accessibility of the compound but also align with global efforts to minimize environmental impact in pharmaceutical manufacturing.

In conclusion, octahydrocyclopenta[c]pyrrol-4-ol hydrochloride (CAS No. 1212135-18-6) represents a fascinating subject of study in medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.